[1-(3-Fluoro-6-methoxy-[1,5]naphthyridin-4-yl)-piperidin-4-yl]-carbamic acid benzyl ester

• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol
• IUPAC Name: benzyl N-[1-(3-fluoro-6-methoxy-1,5-naphthyridin-4-yl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C22H23FN4O3/c1-29-19-8-7-18-20(26-19)21(17(23)13-24-18)27-11-9-16(10-12-27)25-22(28)30-14-15-5-3-2-4-6-15/h2-8,13,16H,9-12,14H2,1H3,(H,25,28)
• InChI Key: HIIFFWYAYYKLHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C(=CN=C2C=C1)F)N3CCC(CC3)NC(=O)OCC4=CC=CC=C4

Description

[1-(3-Fluoro-6-methoxy-[1,5]naphthyridin-4-yl)-piperidin-4-yl]-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C22H23FN4O3 and its molecular weight is 410.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven-dried vial was charged with 8-bromo-7-fluoro-2-methoxy-[1,5]naphthyridine (797 mg, 3.40 mmol), palladium(II) acetate (31 mg, 0.136 mmol), DPEphos (146 mg, 0.272 mmol), K3PO4 (1.81 g, 8.50 mmol) and piperidin-4-yl-carbamic acid benzyl ester (875 mg, 3.40 mmol). The resulting mixture was purged with argon for several min. Dioxane (11 mL) was then added via syringe and the resulting suspension was purged with argon for 3 min. The mixture was then heated at 85° C. overnight. The solvent was removed in vacuo and the residue was extracted with EA/water. The org. layer was washed with brine, dried over MgSO4 and concentrated. To the resulting solid TBME and a few drops of DCM and MeOH were added and the mixture was sonicated for 5 min and filtered to afford the title intermediate as a pale yellow foam (293 mg, 21%).